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Compound of Interest

Compound Name: 6-Epidemethylesquirolin D

Cat. No.: B15593400 Get Quote

6-Epidemethylesquirolin D: A Technical
Overview
CAS Number: 165074-00-0

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive summary of the currently available scientific

information on 6-Epidemethylesquirolin D, a diterpenoid natural product. The information is

compiled from scientific literature and chemical databases.

Core Compound Data
6-Epidemethylesquirolin D is a diterpenoid compound that has been isolated from plant

sources.[1][2][3] Its chemical structure is characterized by a complex polycyclic system.

Physicochemical Properties
The fundamental physicochemical properties of 6-Epidemethylesquirolin D are summarized

in the table below.
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Property Value Source

CAS Number 165074-00-0 [1][4][5]

Molecular Formula C₂₀H₂₈O₅ [1]

Molecular Weight 348.43 g/mol [1]

Compound Type Diterpenoid [1][3]

Synonyms 6-epi-O-Demethylesquirolin D [1]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[5]

Physical State Powder [3]

Natural Sources
6-Epidemethylesquirolin D has been identified as a constituent of the following plant species:

Salvia aspera: It was first isolated from the roots of this plant.[5]

Coleus forskohlii: It is also found in the herbs of this plant.[1][2][3]

Euphorbia ehracteolata: This plant is another documented source of the compound.

Experimental Protocols
Isolation and Structure Elucidation from Salvia aspera
The isolation and structural characterization of 6-Epidemethylesquirolin D were first reported

in a 1995 study published in Phytochemistry.[5] The general workflow for such a process is

outlined below.
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Extraction Fractionation Purification

Structure Elucidation

Dried Roots of Salvia aspera Solvent Extraction Crude Extract Column Chromatography Collection of Fractions Preparative HPLC 6-Epidemethylesquirolin D

Spectroscopic Analysis (NMR, MS)

X-ray Crystallography (if applicable)

Final Structure

Click to download full resolution via product page

General workflow for natural product isolation and characterization.

The structures of new compounds, including 6-Epidemethylesquirolin D, were established by

spectroscopic means.[5] This typically involves the following techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

determine the carbon-hydrogen framework of the molecule.

Mass Spectrometry (MS): Provides information on the molecular weight and elemental

composition.

Biological Activity and Mechanism of Action
Extensive searches of the scientific literature and chemical databases did not yield any specific

information on the biological activity, mechanism of action, or signaling pathways associated

with 6-Epidemethylesquirolin D. While other diterpenoids isolated from Salvia and Coleus

species are known to possess a range of biological activities, no such data has been published

for this specific compound.

Synthesis
There is currently no published information regarding the total synthesis of 6-
Epidemethylesquirolin D.
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Conclusion
6-Epidemethylesquirolin D is a known natural product with a defined chemical structure,

isolated from several plant species. However, its biological properties and potential as a

pharmacological agent remain unexplored. The lack of data on its bioactivity, mechanism of

action, and synthesis presents an opportunity for future research in the fields of natural product

chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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